![molecular formula C9H14O3SSi B101806 Trimethylsilyl benzenesulfonate CAS No. 17882-06-3](/img/structure/B101806.png)
Trimethylsilyl benzenesulfonate
Overview
Description
Trimethylsilyl benzenesulfonate, or TMS-BzSO3, is an organic compound used in organic chemistry and biochemistry. It is a colorless, odorless, water-soluble compound with a molecular weight of 279.34 g/mol. It is a derivative of benzenesulfonic acid, and is commonly used as a reagent in a variety of organic synthesis reactions. It is also used as a catalyst in biochemical processes, and has been studied for its potential applications in drug discovery, biotechnology, and medical research.
Scientific Research Applications
Alternative to Triflates in Benzyne Generation : Kovács et al. (2012) demonstrated the use of o-(trimethylsilyl)aryl imidazolylsulfonates as an efficient alternative for generating benzynes, a class of highly reactive intermediates in organic synthesis. This method offers an advantage over traditional ortho TMS triflates by eliminating the formation of potentially genotoxic trifluoromethanesulfonate side products (Kovács et al., 2012).
Domino Process for Benzyne Preparation : Ikawa et al. (2011) reported the generation of benzynes from o-(trimethylsilyl)phenols using a domino process involving nonaflation and fluoride ion attack. This method allowed for the creation of polysubstituted benzenes (Ikawa et al., 2011).
Diels-Alder Cycloadditions : Paquette and Williams (1982) explored the use of trans-1-benzenesulfonyl-2-(trimethylsilyl)ethylene in Diels-Alder cycloadditions, a key reaction in organic chemistry. Their research provided synthetic equivalents for acetylene and monosubstituted acetylenes (Paquette & Williams, 1982).
Preparation of Phenyl Sulfoxides and Alcohols : Oida et al. (1991) showed the application of 2-(trimethylsilyl)ethyl benzenesulfenate in reacting with various halides to produce phenyl sulfoxides. Similarly, they synthesized alcohols using 2-(trimethylsilyl)ethyl benzeneselenenate (Oida et al., 1991).
Functionalization of 1,3-Disubstituted Benzenes : Bennetau et al. (1993) investigated the functionalization of 1,3-disubstituted benzenes using 2-trimethylsilyl intermediates, providing an effective approach for the synthesis of trisubstituted benzenes (Bennetau et al., 1993).
Synthesis of Functionalized 1,2-Bis(trimethylsilyl)benzenes : Reus et al. (2012) developed methods for synthesizing functionalized 1,2-bis(trimethylsilyl)benzenes, important for the creation of benzyne precursors and Lewis acid catalysts (Reus et al., 2012).
Catalysis in Cyanosilylation of Aldehydes : Mahmoud et al. (2016) described the use of copper(II) and nickel(II) salts with sodium 2-(2-(2,4-dioxopentan-3-ylidene)hydrazinyl) benzenesulfonate as efficient catalysts for cyanosilylation reactions involving trimethylsilyl cyanide (Mahmoud et al., 2016).
Mechanism of Action
Target of Action
Trimethylsilyl benzenesulfonate (KTSS) is primarily used as a flame retardant for bisphenol-A based polycarbonate (PC) . Its primary target is the PC material, where it acts to increase the flame retardancy of the material .
Mode of Action
The mode of action of KTSS involves several key steps. Firstly, it has a great migration ability to the burning polymer surface facilitated by the trimethylsilyl group . This allows it to reach the areas where it is most needed during a fire. Secondly, it releases active alkaline species that promote the charring process of PC . This charring process helps to slow down the burning and reduce the spread of the fire. Lastly, it stabilizes the char by silicon , which further enhances the flame retardancy.
Pharmacokinetics
While pharmacokinetics typically refers to the ADME (Absorption, Distribution, Metabolism, Excretion) properties of drugs in the body, in the case of KTSS, we can consider its similar properties in the context of its application in PC. KTSS is incorporated into the PC material, where it is distributed throughout the material. Upon heating, it migrates to the burning surface and releases active species
Result of Action
The result of the action of KTSS is an increased flame retardancy of the PC material. Specifically, at a loading of 0.02%, KTSS enables PC to achieve a solid UL-94 V0 rating and a limiting oxygen index (LOI) value of 34.4%, representing an increase of 8.5 units . This means that the material is much less likely to catch fire and spread the fire if it does. In addition to the exceptional flame retardancy, PC/KTSS retains excellent physical properties of PC .
Action Environment
The action of KTSS is influenced by the environment in which it is used. For example, the temperature at which the PC material is exposed can affect the migration ability of KTSS and its subsequent release of active species . Furthermore, KTSS is 7 times less water soluble , which means it is less likely to leach out in a high-humidity environment compared to other flame retardants. This makes it a more stable and effective flame retardant in various environmental conditions.
Future Directions
Biochemical Analysis
Biochemical Properties
Trimethylsilyl benzenesulfonate is characterized by its chemical inertness and large molecular volume, which makes it useful in various applications
Cellular Effects
It has been reported that it plays a significant role in flame retardancy when used in polycarbonate (PC) materials
Molecular Mechanism
In the context of flame retardancy, it is known to exert its effects through its great migration ability to the burning polymer surface facilitated by the trimethylsilyl group, its timely release of active alkaline species that promote the charring process of PC, and the stabilization of char by silicon .
Temporal Effects in Laboratory Settings
It has been reported that it is more effective in flame retardancy than potassium benzenesulfonylbenzenesulfonate (KSS), the commercial workhorse for polycarbonate (PC) .
Metabolic Pathways
It is primarily used in chemical reactions for its properties as a silylating agent .
properties
IUPAC Name |
trimethylsilyl benzenesulfonate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14O3SSi/c1-14(2,3)12-13(10,11)9-7-5-4-6-8-9/h4-8H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCUPGHJJFSUZRF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C)OS(=O)(=O)C1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14O3SSi | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30170548 | |
Record name | Trimethylsilyl benzenesulphonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30170548 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.36 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
17882-06-3 | |
Record name | Silanol, 1,1,1-trimethyl-, 1-benzenesulfonate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=17882-06-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Trimethylsilyl benzenesulphonate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017882063 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Trimethylsilyl benzenesulphonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30170548 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Trimethylsilyl benzenesulphonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.038.015 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
ANone: Trimethylsilyl benzenesulfonate acts as a latent acid by remaining relatively unreactive until it comes into contact with water []. Upon contact with water, it undergoes hydrolysis, transforming into benzenesulfonic acid. Benzenesulfonic acid, with a pKa of less than 2, is a strong acid that can then promote adhesion or sealing processes. This controlled release of acid is particularly useful in nonaqueous compositions where premature acidification could be detrimental.
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